Cas no 1806313-34-7 (2,6-Difluoro-3-ethoxytoluene)

• Product Name: 2,6-Difluoro-3-ethoxytoluene
• CAS No: 1806313-34-7
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 5004081
• PubChem ID: 59524285
• Update Time: 2026-02-27

2,6-Difluoro-3-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-ethoxytoluene

• Inchi： 1S/C9H10F2O/c1-3-12-8-5-4-7(10)6(2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： UCDQZIPYILXPEO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C)F)OCC

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2,6-Difluoro-3-ethoxytoluene

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 1806313-34-7 and 2,6-Difluoro-3-ethoxytoluene

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with CAS number 1806313-34-7 and the chemical 2,6-Difluoro-3-ethoxytoluene have garnered significant attention due to their potential applications in drug discovery and development. This research brief synthesizes the latest findings related to these compounds, highlighting their roles in medicinal chemistry, biological activity, and synthetic methodologies.

Recent studies have demonstrated that 1806313-34-7 serves as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors. Its unique structural features enable selective interactions with target proteins, making it a valuable scaffold for drug design. Meanwhile, 2,6-Difluoro-3-ethoxytoluene has been identified as a versatile building block in organic synthesis, with applications ranging from agrochemicals to pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1806313-34-7 in the development of selective JAK2 inhibitors. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, achieving promising results in preclinical models of myeloproliferative disorders. The study underscores the compound's potential as a lead candidate for further development.

Parallel research efforts have focused on the synthetic applications of 2,6-Difluoro-3-ethoxytoluene. A recent publication in Organic Letters detailed an efficient, scalable synthesis route for this compound, highlighting its utility in palladium-catalyzed cross-coupling reactions. The authors demonstrated that the ethoxy and fluorine substituents confer unique reactivity patterns, enabling the construction of complex molecular architectures with high precision.

From a biological perspective, both compounds have shown interesting pharmacological profiles. Preliminary screening of derivatives containing the 1806313-34-7 core structure revealed moderate activity against several cancer cell lines, with particular efficacy in hematological malignancies. Similarly, fluorinated analogs derived from 2,6-Difluoro-3-ethoxytoluene have exhibited enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts.

The pharmaceutical industry has taken note of these developments, with several companies filing patents that incorporate these chemical entities. Patent analysis indicates growing interest in using 1806313-34-7 as a privileged structure for fragment-based drug discovery, while 2,6-Difluoro-3-ethoxytoluene derivatives are being explored as potential agrochemicals with improved environmental profiles.

Looking forward, researchers anticipate that further optimization of these compounds could yield clinical candidates within the next 3-5 years. Current challenges include improving the synthetic accessibility of 1806313-34-7 derivatives and elucidating the precise mechanism of action for 2,6-Difluoro-3-ethoxytoluene-based bioactive molecules. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the ongoing research on 1806313-34-7 and 2,6-Difluoro-3-ethoxytoluene represents an exciting frontier in chemical biology and drug discovery. These compounds offer unique opportunities for developing novel therapeutics and synthetic methodologies, with potential impacts across multiple therapeutic areas. Continued investigation of their properties and applications will undoubtedly contribute to advancements in medicinal chemistry and pharmaceutical sciences.